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Compound of Interest

Compound Name: 1-Ethylcyclohexanol

Cat. No.: B155962 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical waste is paramount to ensuring a secure and compliant laboratory

environment. This document provides essential, step-by-step guidance for the proper disposal

of 1-Ethylcyclohexanol, a combustible tertiary alcohol commonly used as a solvent and

intermediate in chemical synthesis. Adherence to these procedures is critical for minimizing

environmental impact and maintaining workplace safety.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be familiar with the inherent hazards of

1-Ethylcyclohexanol. This compound is harmful if swallowed and causes serious eye

irritation.[1][2] It is also a combustible material, and containers may explode when heated.[3]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Essential Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.[4]

Hand Protection: Use compatible chemical-resistant gloves.[4]

Skin Protection: Wear protective clothing to prevent skin contact.[3] In case of skin contact,

wash immediately with plenty of soap and water.[3][4]
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Respiratory Protection: In case of insufficient ventilation, use a NIOSH-approved respirator.

[4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

especially when handling larger volumes.[5] Ensure that an eyewash station and safety shower

are readily accessible.[3]

Step-by-Step Disposal Protocol
The disposal of 1-Ethylcyclohexanol must be carried out in strict accordance with local,

regional, and national hazardous waste regulations.[3][6] It is illegal and unsafe to dispose of

this chemical down the drain or in regular trash.[5][7]

1. Waste Collection:

Container: Use a designated, properly labeled, and leak-proof container for collecting 1-
Ethylcyclohexanol waste. The container should be compatible with the chemical and have

a secure screw cap. Avoid using metal containers where possible.[5]

Labeling: Clearly label the waste container with "Hazardous Waste," "1-Ethylcyclohexanol,"
and any other relevant hazard warnings (e.g., "Ignitable").

Segregation: Do not mix 1-Ethylcyclohexanol waste with other incompatible waste streams,

such as acids, bases, or oxidizing agents.[3]

2. Temporary Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste.

Keep the container away from sources of ignition such as open flames, hot surfaces, and

sparks.[3]

Ensure the storage area has secondary containment to prevent the spread of material in

case of a leak.

3. Final Disposal:
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All 1-Ethylcyclohexanol waste must be disposed of through a licensed hazardous waste

disposal company.[3][6]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the waste.

Do not attempt to treat or neutralize the waste unless you are specifically trained and

equipped to do so, following established and approved protocols.

Quantitative Data Summary
For reference, key quantitative data for 1-Ethylcyclohexanol and relevant disposal regulations

are summarized in the table below.

Property Value Citation

CAS Number 1940-18-7 [4]

Molecular Formula C₈H₁₆O [4]

Boiling Point 158 - 165 °C [4]

Flash Point 68 °C [4]

Solubility in Water 7.2 g/L (25 °C) [4]

EPA Alcohol Exemption

Not applicable for pure or

concentrated solutions. Applies

to aqueous solutions with

<24% alcohol and >50% water.

[8][9]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Ethylcyclohexanol waste in a laboratory setting.
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1-Ethylcyclohexanol Disposal Workflow
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Caption: Decision workflow for the safe disposal of 1-Ethylcyclohexanol.
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By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of 1-Ethylcyclohexanol, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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